Cas no 2089291-70-1 (anti-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride)

anti-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride structure
2089291-70-1 structure
Product Name:anti-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride
CAS No:2089291-70-1
MF:C7H14ClNO
MW:163.645161151886
MDL:MFCD30146455
CID:4636131
PubChem ID:69892270
Update Time:2024-11-04

anti-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (8-syn)-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
    • exo-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
    • endo-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
    • endo-3-azabicyclo[3.2.1]octan-8-ol hcl
    • SB11604
    • (8-syn)-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride, AldrichCPR
    • anti-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride
    • AS-54069
    • AS-78595
    • (1R,5S,8S)-3-azabicyclo[3.2.1]octan-8-ol hydrochloride
    • 2089291-70-1
    • CS-0049600
    • AKOS030238545
    • endo-3-azabicyclo[3.2.1]octan-8-olhydrochloride
    • 240401-14-3
    • CS-0049368
    • P17886
    • MFCD22666527
    • SCHEMBL6773968
    • (1R,5S)-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride
    • (8-anti)-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
    • P17462
    • MDL: MFCD30146455
    • Inchi: 1S/C7H13NO.ClH/c9-7-5-1-2-6(7)4-8-3-5;/h5-9H,1-4H2;1H/t5-,6+,7?;
    • InChI Key: YCMFHKGTJWAZSH-VPEOJXMDSA-N
    • SMILES: Cl.OC1[C@H]2CNC[C@@H]1CC2

Computed Properties

  • Exact Mass: 163.0763918 g/mol
  • Monoisotopic Mass: 163.0763918 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299
  • Molecular Weight: 163.64

anti-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride Pricemore >>

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